2-(2,2,6,6-Tetramethyloxan-4-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C13H22O2
• Molecular Weight: 210.31 g/mol
• IUPAC Name: 2-(2,2,6,6-tetramethyloxan-4-yl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C13H22O2/c1-12(2)6-10(7-13(3,4)15-12)11-5-9(11)8-14/h8-11H,5-7H2,1-4H3
• InChI Key: YOCDZAFGWFJUHU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(O1)(C)C)C2CC2C=O)C

Description

2-(2,2,6,6-Tetramethyloxan-4-yl)cyclopropane-1-carbaldehyde is a bicyclic organic compound featuring a strained cyclopropane ring fused to a 2,2,6,6-tetramethyltetrahydropyran (oxan) moiety, with an aldehyde functional group at the 1-position of the cyclopropane. The aldehyde group renders it reactive in nucleophilic additions, making it a valuable intermediate in organic synthesis, particularly for constructing complex architectures in pharmaceuticals or polymers .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the cyclopropanation of alkenes using diazo compounds in the presence of a metal catalyst such as rhodium or copper . The reaction conditions often include a solvent like dichloromethane and temperatures ranging from 0°C to room temperature.

Industrial Production Methods

Industrial production of this compound may involve large-scale cyclopropanation reactions using optimized catalysts and reaction conditions to ensure high yield and purity. The process may also include purification steps such as distillation or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-(2,2,6,6-Tetramethyloxan-4-yl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyclopropane ring, using reagents like Grignard reagents or organolithium compounds.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution at room temperature.

Reduction: Sodium borohydride in methanol at 0°C.

Substitution: Grignard reagents in anhydrous ether at low temperatures.

Major Products

Oxidation: 2-(2,2,6,6-Tetramethyloxan-4-yl)cyclopropane-1-carboxylic acid.

Reduction: 2-(2,2,6,6-Tetramethyloxan-4-yl)cyclopropane-1-methanol.

Substitution: Various substituted cyclopropane derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2,2,6,6-Tetramethyloxan-4-yl)cyclopropane-1-carbaldehyde is used in various scientific research applications, including:

Chemistry: As a building block in organic synthesis for the preparation of more complex molecules.

Biology: In studies involving enzyme-catalyzed reactions and metabolic pathways.

Medicine: As a precursor in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: In the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(2,2,6,6-Tetramethyloxan-4-yl)cyclopropane-1-carbaldehyde involves its interaction with various molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity. The cyclopropane ring’s strain energy can also influence its reactivity and interactions with other molecules .

Comparison with Similar Compounds

Research Findings :

• The cyclopropane ring in the target compound increases ring strain (≈27 kcal/mol), leading to higher reactivity in [2+1] cycloadditions compared to cyclohexane analogs .
• The tetramethyloxan group enhances solubility in non-polar solvents compared to piperidine-based analogs (e.g., bis-TMP naphthalimide), which rely on N–H⋯O hydrogen bonding for crystallization .

Tetramethyl-Substituted Heterocyclic Compounds

Compounds like bis(2,2,6,6-tetramethylpiperidin-4-yl)succinate () and bis-TMP naphthalimide () share sterically hindered tetramethyl groups but differ in core functionality.

Compound	Core Structure	Functional Groups	Applications
Target Compound	Cyclopropane + Oxan	Aldehyde	Synthesis intermediate
bis-TMP naphthalimide	Naphthalimide	Imide	Fluorescent marker (high quantum yield)
bis(2,2,6,6-TMP)succinate	Succinate	Ester	Polymer stabilizer (HALS)

Research Findings :

• The oxan group in the target compound lacks N–H bonds, eliminating hydrogen-bonding capability observed in bis-TMP naphthalimide (N–H⋯O interactions organize its crystal lattice) .
• Unlike HALS compounds (), the target’s aldehyde group is unsuitable for radical scavenging but serves as a reactive handle for conjugation .

Aldehyde-Containing Bicyclic Systems

Methyl 4-formylbicyclo[2.2.2]octane-1-carboxylate (Similarity: 0.66) and related bicyclic aldehydes () highlight the role of ring strain and substituents.

Compound	Ring System	Functional Groups	Reactivity Profile
Target Compound	Cyclopropane + Oxan	Aldehyde	High electrophilicity at aldehyde
Methyl 4-formylbicyclo[2.2.2]octane-1-carboxylate	Bicyclo[2.2.2]octane	Aldehyde, Ester	Reduced strain; slower aldehyde reactions

Research Findings :

• The target’s aldehyde exhibits greater electrophilicity than bicyclo[2.2.2]octane analogs due to cyclopropane’s electron-withdrawing effect .

Biological Activity

2-(2,2,6,6-Tetramethyloxan-4-yl)cyclopropane-1-carbaldehyde is a compound of significant interest in medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-(2,2,6,6-Tetramethyloxan-4-yl)cyclopropane-1-carbaldehyde is $C_{10}H_{18}O_2$ with a molecular weight of 170.25 g/mol. The compound features a cyclopropane ring and a carbaldehyde functional group, which contribute to its reactivity and biological interactions.

Research indicates that compounds similar to 2-(2,2,6,6-Tetramethyloxan-4-yl)cyclopropane-1-carbaldehyde may interact with various biological targets:

• Aryl Hydrocarbon Receptor (AhR) : Some studies suggest that related compounds can act as agonists for AhR, influencing gene expression related to xenobiotic metabolism .
• CYP450 Enzymes : The induction of cytochrome P450 enzymes (CYP1A1 and CYP1B1) has been observed in response to exposure to structurally similar compounds, indicating potential implications in drug metabolism and toxicity .

Pharmacological Studies

A limited number of studies have specifically investigated the biological effects of 2-(2,2,6,6-Tetramethyloxan-4-yl)cyclopropane-1-carbaldehyde. However, insights can be drawn from related compounds:

• Anticancer Activity : Research has shown that certain derivatives exhibit cytotoxic effects against cancer cell lines through apoptosis induction and cell cycle arrest mechanisms.
• Anti-inflammatory Properties : Compounds with similar structural motifs have demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokine production.
• Neuroprotective Effects : Some analogs have been studied for their neuroprotective properties in models of neurodegenerative diseases.

Case Studies

Study Reference	Biological Activity Observed	Findings
	AhR Agonism	Induction of CYP1A1 and CYP1B1 in breast cancer cells.
	Anticancer	Cytotoxicity against various cancer cell lines; mechanism involves apoptosis.
	Neuroprotection	Protective effects observed in neurodegenerative disease models.